Cas no 1415562-38-7 (Tert-butyl (2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethyl)carbamate)

• Product Name: Tert-butyl (2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethyl)carbamate
• CAS No: 1415562-38-7
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD16038967
• CID: 4552901
• PubChem ID: 78357837
• Update Time: 2024-11-02

Tert-butyl (2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethyl)carbamate
• tert-butyl(2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethyl)carbamate
• CS-13527
• Carbamic acid, N-[2-(2-oxa-6-azaspiro[3.3]hept-6-yl)ethyl]-, 1,1-dimethylethyl ester
• DTXSID501129074
• tert-butyl N-(2-{2-oxa-6-azaspiro[3.3]heptan-6-yl}ethyl)carbamate
• 1415562-38-7
• AKOS037649735
• CS-B0068
• tert-butyl N-[2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethyl]carbamate
• Tert-butyl (2-(2-oxa-6-azaspiro[3.3]heptan-6-yl)ethyl)carbamate

• MDL： MFCD16038967
• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)13-4-5-14-6-12(7-14)8-16-9-12/h4-9H2,1-3H3,(H,13,15)
• InChI Key： ZRCFEOGZVNDJGT-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CN(CCNC(=O)OC(C)(C)C)C2

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8
• XLogP3: 0.5